Tert-butyl 5-amino-2-chlorobenzoate

• IUPAC Name: tert-butyl 5-amino-2-chlorobenzoate
• InChI: InChI=1S/C11H14ClNO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,13H2,1-3H3
• InChI Key: MBQLNHTZIFBBQK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=C(C=CC(=C1)N)Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

Tert-butyl 5-amino-2-chlorobenzoate is a chemical compound with the formula C₁₁H₁₄ClNO₂. It is used in various scientific research and has a molecular weight of 227.69.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 227.69. More detailed physical and chemical properties were not found in the available resources.

Scientific Research Applications

Environmental Fate and Biodegradation of Synthetic Phenolic Antioxidants

Synthetic phenolic antioxidants (SPAs), including compounds related to tert-butyl 5-amino-2-chlorobenzoate, have been extensively studied for their environmental occurrence, human exposure, and toxicity. SPAs are used in industrial and commercial products to retard oxidative reactions. They have been detected in various environmental matrices, indicating their widespread use and persistence. Toxicity studies suggest some SPAs may cause hepatic toxicity and have endocrine-disrupting effects. Future research directions include investigating novel SPAs with low toxicity and environmental impact (Liu & Mabury, 2020).

Decomposition of Fuel Oxygenates in Environmental Remediation

The decomposition of methyl tert-butyl ether (MTBE), a compound structurally related to this compound, by adding hydrogen in a cold plasma reactor has been explored as a method to address environmental contamination. This study showcases the potential of radio frequency (RF) plasma reactors for decomposing and converting MTBE, highlighting the application of advanced technologies in environmental remediation (Hsieh et al., 2011).

Role in Bioseparation Processes

Three-phase partitioning (TPP) is a non-chromatographic bioseparation technology that has gained attention for separating bioactive molecules from natural sources. This method's application spans across food, cosmetics, and medicine, illustrating the versatility of chemical compounds in bioseparation techniques. The review emphasizes the need for rapid, green, and efficient separation methods, which could be relevant for compounds like this compound in industrial applications (Yan et al., 2018).

Applications in Synthesis of N-Heterocycles

Chiral sulfinamides, including tert-butanesulfinamide, have been extensively used in the stereoselective synthesis of amines and their derivatives, showcasing the importance of tert-butyl compounds in pharmaceutical synthesis. The review covers methodologies for asymmetric N-heterocycle synthesis via sulfinimines, providing a foundation for the potential applications of this compound in synthesizing structurally diverse compounds for therapeutic uses (Philip et al., 2020).

Microbial Degradation of Fuel Oxygenates

The biodegradation and fate of fuel oxygenates like MTBE in soil and groundwater highlight the environmental challenges and microbial pathways for degrading these compounds. Understanding the microbial degradation mechanisms is essential for developing bioremediation strategies for compounds with similar structures to this compound, indicating the intersection of environmental science and chemical research (Schmidt et al., 2004).

Safety and Hazards

Tert-butyl 5-amino-2-chlorobenzoate is classified as an irritant. It’s important to handle this compound with care, using appropriate personal protective equipment and following standard safety protocols for chemical handling.